Cas no 1339557-19-5 (2-(oxolan-2-yl)methoxyethane-1-sulfonamide)
2-(oxolan-2-yl)methoxyethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(oxolan-2-yl)methoxyethane-1-sulfonamide
- AKOS013518689
- EN300-1120833
- 1339557-19-5
- 2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide
-
- Inchi: 1S/C7H15NO4S/c8-13(9,10)5-4-11-6-7-2-1-3-12-7/h7H,1-6H2,(H2,8,9,10)
- InChI Key: CGUDJGAESINKFC-UHFFFAOYSA-N
- SMILES: S(CCOCC1CCCO1)(N)(=O)=O
Computed Properties
- Exact Mass: 209.07217913g/mol
- Monoisotopic Mass: 209.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 87Ų
2-(oxolan-2-yl)methoxyethane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120833-0.05g |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
1339557-19-5 | 95% | 0.05g |
$245.0 | 2023-10-27 | |
| Enamine | EN300-1120833-0.1g |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
1339557-19-5 | 95% | 0.1g |
$366.0 | 2023-10-27 | |
| Enamine | EN300-1120833-0.25g |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
1339557-19-5 | 95% | 0.25g |
$524.0 | 2023-10-27 | |
| Enamine | EN300-1120833-0.5g |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
1339557-19-5 | 95% | 0.5g |
$824.0 | 2023-10-27 | |
| Enamine | EN300-1120833-1.0g |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
1339557-19-5 | 95% | 1g |
$1057.0 | 2023-06-09 | |
| Enamine | EN300-1120833-2.5g |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
1339557-19-5 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1120833-5.0g |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
1339557-19-5 | 95% | 5g |
$3065.0 | 2023-06-09 | |
| Enamine | EN300-1120833-10.0g |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
1339557-19-5 | 95% | 10g |
$4545.0 | 2023-06-09 | |
| Enamine | EN300-1120833-1g |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
1339557-19-5 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1120833-5g |
2-[(oxolan-2-yl)methoxy]ethane-1-sulfonamide |
1339557-19-5 | 95% | 5g |
$3065.0 | 2023-10-27 |
2-(oxolan-2-yl)methoxyethane-1-sulfonamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(oxolan-2-yl)methoxyethane-1-sulfonamide
Introduction to 2-(oxolan-2-yl)methoxyethane-1-sulfonamide (CAS No. 1339557-19-5) in Modern Chemical and Pharmaceutical Research
The compound 2-(oxolan-2-yl)methoxyethane-1-sulfonamide (CAS No. 1339557-19-5) represents a significant advancement in the field of organic chemistry and pharmaceutical innovation. This specialized molecule has garnered considerable attention due to its unique structural features and potential applications in drug discovery and material science. Its molecular architecture, characterized by a sulfonamide functional group linked to an oxolane ring and a methoxyethane moiety, positions it as a versatile intermediate for synthesizing bioactive molecules.
Recent research has highlighted the compound's utility as a building block in the development of novel therapeutic agents. The sulfonamide moiety is particularly noteworthy, as it is widely recognized for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. This property is crucial in medicinal chemistry, where optimizing pharmacokinetic profiles is essential for drug efficacy. The oxolane ring further contributes to the molecule's complexity, offering potential for selective interactions with biological targets.
In the realm of drug discovery, 2-(oxolan-2-yl)methoxyethane-1-sulfonamide has been explored for its potential to modulate enzyme activity and cellular processes. Studies have demonstrated its ability to interact with various enzymes, including those involved in metabolic pathways and signal transduction. These interactions are of particular interest in the development of inhibitors for diseases such as cancer, inflammation, and infectious disorders. The methoxyethane group adds another layer of functionality, enabling further derivatization to tailor the compound's properties for specific applications.
The synthesis of 2-(oxolan-2-yl)methoxyethane-1-sulfonamide involves intricate organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the oxolane ring, followed by functionalization with the sulfonamide group and methoxyethane side chain. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantioselectivity, ensuring that the final product meets stringent purity standards.
One of the most compelling aspects of this compound is its potential in materials science. The unique combination of polar and non-polar regions in its structure makes it an excellent candidate for developing functional materials with applications ranging from coatings to sensors. Researchers have investigated its properties as a liquid crystalline compound, exploring its potential use in display technologies and optical devices. Additionally, its ability to form stable complexes with metal ions has opened up avenues for applications in catalysis and separation processes.
The pharmaceutical industry has been particularly keen on exploring derivatives of 2-(oxolan-2-yl)methoxyethane-1-sulfonamide due to its structural versatility. By modifying specific functional groups, scientists can fine-tune the compound's pharmacological properties, including potency, selectivity, and metabolic stability. Preclinical studies have shown promising results when this compound or its derivatives are tested against various disease models. These findings underscore its potential as a lead compound or intermediate in the development of next-generation therapeutics.
As research continues to evolve, new methodologies for studying 2-(oxolan-2-yl)methoxyethane-1-sulfonamide are being developed. Techniques such as computational modeling and high-throughput screening are being leveraged to accelerate the discovery process. These approaches enable researchers to predict the behavior of the compound under different conditions and identify optimal synthetic routes more efficiently than traditional methods.
The environmental impact of synthesizing and utilizing 2-(oxolan-2-yl)methoxyethane-1-sulfonamide is also a critical consideration. Efforts are underway to develop greener synthetic protocols that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where minimizing environmental footprint is a priority without compromising on yield or quality.
In conclusion, 2-(oxolan-2-yl)methoxyethane-1-sulfonamide (CAS No. 1339557-19-5) stands as a testament to the ingenuity of modern chemical research. Its unique structure offers multifaceted opportunities for applications in pharmaceuticals, materials science, and beyond. As scientists continue to unravel its potential, this compound is poised to play a pivotal role in shaping the future of chemical innovation.
1339557-19-5 (2-(oxolan-2-yl)methoxyethane-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)